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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonamide

Cat. No.: B091798

An In-depth Technical Guide to 4-
Ethylbenzenesulfonamide

This technical guide provides a comprehensive overview of 4-Ethylbenzenesulfonamide,
including its molecular formula, structure, physicochemical properties, synthesis, and potential
applications. This document is intended for researchers, scientists, and professionals in the
field of drug development.

Molecular Identity and Structure

4-Ethylbenzenesulfonamide is an organic compound belonging to the sulfonamide class. It is
characterized by an ethyl group and a sulfonamide group attached to a benzene ring at the
para position.

Molecular Formula: CsH11NO2S[1]

IUPAC Name: 4-ethylbenzenesulfonamide[1]

CAS Number: 138-38-5[1]

Molecular Weight: 185.25 g/mol [1]

The 2D structure of 4-Ethylbenzenesulfonamide is as follows:
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Physicochemical Properties

Experimental data for 4-Ethylbenzenesulfonamide is limited. The properties below are based
on available data and estimations from closely related compounds.

Property Value Source
Molecular Weight 185.25 g/mol [1]
White to off-white solid Based on N-Ethyl-4-

Physical State . )
(estimated) methylbenzenesulfonamide[2]

Based on N-Ethyl-4-

Melting Point ~64 °C (147 °F) (estimated) )
methylbenzenesulfonamide

- Soluble in polar organic
Solubility _ [2]
solvents (estimated)

Experimental Protocols
Synthesis of 4-Ethylbenzenesulfonamide

The synthesis of 4-Ethylbenzenesulfonamide can be achieved via a two-step process starting
from ethylbenzene.

Step 1: Chlorosulfonation of Ethylbenzene

This step involves the reaction of ethylbenzene with chlorosulfonic acid to produce 4-
ethylbenzenesulfonyl chloride.

o Materials: Ethylbenzene, Chlorosulfonic acid, Dichloromethane (solvent).

e Procedure:

[¢]

In a fume hood, cool a flask containing dichloromethane to 0 °C using an ice bath.

o

Slowly add ethylbenzene to the cooled solvent with stirring.

o

Carefully add chlorosulfonic acid dropwise to the mixture, maintaining the temperature at O
°C.
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After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, carefully pour the mixture over crushed ice to quench the
reaction.

Separate the organic layer, wash it with water and brine, and then dry it over anhydrous
sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude 4-ethylbenzenesulfonyl
chloride.

Step 2: Amination of 4-Ethylbenzenesulfonyl Chloride

The sulfonyl chloride is then reacted with ammonia to form the final product, 4-

Ethylbenzenesulfonamide.

o Materials: 4-ethylbenzenesulfonyl chloride, Aqueous ammonia, Dichloromethane (solvent).

e Procedure:

[e]

Dissolve the crude 4-ethylbenzenesulfonyl chloride in dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add an excess of concentrated aqueous ammonia to the solution with vigorous
stirring.

Continue stirring at room temperature for a few hours.

Monitor the reaction by TLC.

After the reaction is complete, separate the organic layer.

Wash the organic layer with water and then with a dilute acid solution to remove any
remaining ammonia.
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o Dry the organic layer over anhydrous sodium sulfate and remove the solvent under
reduced pressure.

o The resulting solid can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water).

Synthesis Workflow of 4-Ethylbenzenesulfonamide

)

Click to download full resolution via product page
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Synthesis workflow for 4-Ethylbenzenesulfonamide.

Analytical Methods

The characterization and purity assessment of 4-Ethylbenzenesulfonamide can be performed
using standard analytical techniques:

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.
e Mass Spectrometry (MS): To confirm the molecular weight.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the chemical
structure.

Biological Activity and Potential Applications

While specific studies on the biological activity of 4-Ethylbenzenesulfonamide are not widely
available, its chemical class, sulfonamides, is well-studied.

Antibacterial Activity

Sulfonamides are known for their antibacterial properties. They act as competitive inhibitors of
the enzyme dihydropteroate synthase (DHPS), which is crucial for the synthesis of folic acid in
bacteria. Folic acid is a vital precursor for the synthesis of nucleotides and certain amino acids.
By blocking this pathway, sulfonamides inhibit bacterial growth. It is plausible that 4-
Ethylbenzenesulfonamide could exhibit similar antibacterial activity.
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Bacterial Folic Acid Synthesis & Sulfonamide Inhibition
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Mechanism of action of sulfonamides.

Intermediate in Drug Synthesis

A structurally related compound, 4-[2-(N-Acetyl amino)ethyl]benzene sulfonamide, serves as an
important intermediate in the synthesis of sulfonylurea drugs like glibenclamide and glipizide,
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which are used to treat type 2 diabetes.[3] This suggests a potential application for 4-
Ethylbenzenesulfonamide as a building block in the synthesis of other pharmacologically
active molecules.

Conclusion

4-Ethylbenzenesulfonamide is a sulfonamide with a well-defined structure and a
straightforward synthetic pathway. While specific experimental data on its physicochemical and
biological properties are not extensively documented, its structural similarity to other well-
characterized sulfonamides suggests potential for antibacterial activity and as an intermediate
in the synthesis of more complex pharmaceutical compounds. Further research is warranted to
fully elucidate its biological profile and explore its potential applications in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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